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CAS No.: 2622-89-1

Cat. No.: B1205314

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Diphenylborinic acid and its derivatives have emerged as a versatile scaffold in medicinal

chemistry, demonstrating a wide range of biological activities. This guide provides a

comparative analysis of their structure-activity relationships (SAR), with a focus on their

anticancer and antimicrobial properties. The information presented herein is supported by

experimental data to aid in the rational design of novel therapeutic agents.

Anticancer Activity: Targeting Key Cellular
Processes
Diphenylborinic acid derivatives have shown significant promise as anticancer agents by

modulating critical pathways involved in cancer cell proliferation and survival. This section

compares the efficacy of different derivatives in inhibiting tubulin polymerization and store-

operated calcium entry (SOCE).
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Inhibition of Tubulin Polymerization
A series of boronic acid analogs of combretastatin A-4 (a potent inhibitor of tubulin

polymerization) have been synthesized and evaluated for their cytotoxic effects. The half-

maximal inhibitory concentration (IC50) values for tubulin polymerization and cytotoxicity in

MCF-7 breast cancer cells are presented below.

Compound Modification
Tubulin
Polymerization
IC50 (µM)

Cytotoxicity
(MCF-7) IC50
(µM)

Reference

CA-4 - 2.4 0.003 [1]

Analog 4
Boronic acid

chalcone analog
Weakly active 0.9 [1]

Analog 6 Chalcone analog
Comparable to

CA-4

3-4 fold less

active than CA-4
[1]

Analog 8c
Boronic acid at

para position
10 < 1

Analog 18

Boronic acid

analog of

phenstatin

Less effective

than phenstatin

Modest increase

vs. phenstatin

Key SAR Insights:

The placement of the carbonyl group adjacent to the trimethoxybenzene A-ring in chalcone

analogs results in more active compounds.[1]

A methoxy group on the C ring is critical for maintaining potent activity in combretastatin A-4

analogs.

Replacing the C phenyl ring with a pyridine ring leads to a significant decrease in activity.
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2-Aminoethyl diphenylborinate (2-APB) and its derivatives are well-characterized modulators of

SOCE, a crucial pathway for calcium signaling that is often dysregulated in cancer. Inhibition of

SOCE can disrupt cancer cell proliferation and survival. The IC50 values for SOCE inhibition by

2-APB and two of its more potent derivatives are compared below.

Compound SOCE Inhibition IC50 Reference

2-APB 4.8 ± 0.6 µM [2]

DPB162-AE 27 ± 2 nM [2]

DPB163-AE 42 ± 3 nM [2]

Key SAR Insights:

Structural modifications to the 2-APB scaffold can lead to a more than 100-fold increase in

potency for SOCE inhibition.[2]

Some 2-APB analogs exhibit a purely inhibitory effect on SOCE, unlike the bimodal

(activation at low concentrations, inhibition at high concentrations) effect of 2-APB itself.[2]

Antimicrobial Activity
Halogenated phenylboronic acids, close structural relatives of diphenylborinic acid, have

demonstrated notable antibacterial and antibiofilm activity. The minimum inhibitory

concentrations (MIC) against pathogenic Vibrio species are presented below.

Compound
Target
Microorganism

MIC (µg/mL) Reference

3,5-diiodo-2-

methoxyphenylboronic

acid (DIMPBA)

Vibrio

parahaemolyticus
100 [3][4]

2-fluoro-5-

iodophenylboronic

acid (FIPBA)

Vibrio

parahaemolyticus
100 [3][4]
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Key SAR Insights:

Halogenation of the phenyl ring appears to be a key factor for the antimicrobial activity of

phenylboronic acid derivatives.[3][4]

These compounds not only inhibit planktonic cell growth but also prevent biofilm formation.

[3][4]

Experimental Protocols
Detailed methodologies for the key experiments cited in this guide are provided below to

facilitate reproducibility and further investigation.

MTT Assay for Cytotoxicity
This protocol is used to assess the cytotoxic effects of the diphenylborinic acid derivatives on

cancer cell lines.

Materials:

96-well plates

Cancer cell line of interest (e.g., MCF-7)

Complete culture medium

Diphenylborinic acid derivatives (dissolved in a suitable solvent, e.g., DMSO)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

Microplate reader

Procedure:

Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete

culture medium and incubate for 24 hours.
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Prepare serial dilutions of the test compounds in culture medium.

Remove the medium from the wells and add 100 µL of the compound dilutions. Include a

vehicle control (medium with the same concentration of solvent used to dissolve the

compounds).

Incubate the plate for the desired exposure time (e.g., 48 or 72 hours).

Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[5]

After the incubation, add 100 µL of the solubilization solution to each well to dissolve the

formazan crystals.[5]

Read the absorbance at a wavelength of 570 nm using a microplate reader.

Calculate the percentage of cell viability relative to the vehicle control and determine the

IC50 value.

Tubulin Polymerization Assay
This assay measures the ability of compounds to inhibit the polymerization of tubulin into

microtubules.

Materials:

Tubulin (purified)

General Tubulin Buffer (e.g., 80 mM PIPES, pH 6.9, 2 mM MgCl2, 0.5 mM EGTA)

GTP solution

Test compounds

96-well plates (half-area plates recommended)

Temperature-controlled microplate reader capable of reading absorbance at 340 nm

Procedure:
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Prepare a stock solution of tubulin in General Tubulin Buffer. Keep on ice.

Prepare serial dilutions of the test compounds.

In a pre-chilled 96-well plate on ice, add the test compounds to the respective wells.

Initiate the polymerization reaction by adding the tubulin solution containing GTP to each

well.

Immediately transfer the plate to a microplate reader pre-warmed to 37°C.

Measure the absorbance at 340 nm every minute for 60 minutes.

The increase in absorbance corresponds to the rate of tubulin polymerization. Analyze the

data to determine the IC50 values of the inhibitors.[6]

Store-Operated Calcium Entry (SOCE) Inhibition Assay
This assay measures the inhibition of SOCE in response to the depletion of intracellular

calcium stores.

Materials:

Cells expressing the components of the SOCE machinery (e.g., HEK293 cells)

Calcium-sensitive fluorescent dye (e.g., Fura-2 AM)

Physiological salt solution (PSS) with and without calcium

Thapsigargin (SERCA pump inhibitor)

Test compounds

Fluorescence plate reader or microscope

Procedure:

Load the cells with a calcium-sensitive dye (e.g., Fura-2 AM) in PSS.
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Wash the cells and pre-incubate with the test compounds in calcium-free PSS.

Induce depletion of intracellular calcium stores by adding thapsigargin to the calcium-free

PSS.

Initiate SOCE by adding calcium-containing PSS to the wells.

Measure the change in intracellular calcium concentration by monitoring the fluorescence of

the dye.

The inhibitory effect of the compounds on SOCE is determined by the reduction in the

calcium influx compared to the control.[7]

Minimum Inhibitory Concentration (MIC) Determination
by Broth Microdilution
This protocol determines the lowest concentration of an antimicrobial agent that inhibits the

visible growth of a microorganism.

Materials:

96-well microtiter plates

Bacterial or fungal strains

Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria)

Test compounds

Inoculum of the microorganism standardized to a specific concentration (e.g., 0.5 McFarland

standard)

Microplate reader or visual inspection

Procedure:

Dispense the broth medium into all wells of a 96-well plate.
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Prepare a serial two-fold dilution of the test compound across the wells of the plate.

Inoculate each well with a standardized suspension of the microorganism. Include a growth

control (no compound) and a sterility control (no inoculum).

Incubate the plate under appropriate conditions (e.g., 37°C for 18-24 hours for bacteria).

The MIC is determined as the lowest concentration of the compound at which there is no

visible growth of the microorganism.[8][9]

Visualizations
The following diagrams, generated using the DOT language, illustrate key pathways and

workflows related to the structure-activity relationship studies of diphenylborinic acid
derivatives.
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Caption: SOCE signaling pathway and the inhibitory action of diphenylborinic acid
derivatives.
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Caption: Experimental workflow for the MTT cytotoxicity assay.
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Caption: Logical relationships in the SAR of diphenylborinic acid derivatives.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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